Cas no 785724-64-3 (Benzenamine,N-2-imidazolidinylidene-2-methyl-)

• Product Name: Benzenamine,N-2-imidazolidinylidene-2-methyl-
• CAS No: 785724-64-3
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 554445
• PubChem ID: 142067
• Update Time: 2025-04-19

Benzenamine,N-2-imidazolidinylidene-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-2-imidazolidinylidene-2-methyl-
• Imidazolidine,2-(2-methylphenylimino)-
• N-(o-Tolyl)-4,5-dihydro-1H-imidazol-2-amine
• N-(2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• WLQWOUULTDRZTQ-UHFFFAOYSA-N
• 2-(2-methylphenylimino)-imidazolidine
• FT-0756839
• Imidazolidin-2-ylidene-o-tolyl-amine
• DTXSID30189852
• Imidazolidine, 2-(2-methylphenylimino)-
• 785724-64-3
• BDBM50213213
• CHEMBL50430
• SCHEMBL8020019
• 36318-56-6

• Inchi： 1S/C10H13N3/c1-8-4-2-3-5-9(8)13-10-11-6-7-12-10/h2-5H,6-7H2,1H3,(H2,11,12,13)
• InChI Key： WLQWOUULTDRZTQ-UHFFFAOYSA-N
• SMILES： N1C(=NCC1)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 36.4Ų